molecular formula C7H9ClN2O B8280075 2-Chloro-5-(ethoxymethyl)pyrimidine

2-Chloro-5-(ethoxymethyl)pyrimidine

Cat. No. B8280075
M. Wt: 172.61 g/mol
InChI Key: YVOHRTVLSJAYRU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-5-(ethoxymethyl)pyrimidine is a useful research compound. Its molecular formula is C7H9ClN2O and its molecular weight is 172.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Chloro-5-(ethoxymethyl)pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Chloro-5-(ethoxymethyl)pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Chloro-5-(ethoxymethyl)pyrimidine

Molecular Formula

C7H9ClN2O

Molecular Weight

172.61 g/mol

IUPAC Name

2-chloro-5-(ethoxymethyl)pyrimidine

InChI

InChI=1S/C7H9ClN2O/c1-2-11-5-6-3-9-7(8)10-4-6/h3-4H,2,5H2,1H3

InChI Key

YVOHRTVLSJAYRU-UHFFFAOYSA-N

Canonical SMILES

CCOCC1=CN=C(N=C1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of the (2-chloropyrimidin-5-yl)methanol (1 g, 6.92 mmol) in anhydrous DMF (6.92 ml) was cooled at ice-bath temperature and iodoethane (2.236 ml, 27.7 mmol) added. The solution was stirred for 10 minutes at 0° C. Sodium hydride (0.304 g, 7.61 mmol) was added and the resulting mixture stirred at 0° C. for 0.5 hours and RT for 60 minutes. The mixture was diluted with saturated ammonium chloride (100 mL) and extracted with EtOAc (3×50 mL). The organic fractions were combined, washed with brine (100 mL), dried over Na2SO4, filtered and the volatiles removed in vac. The mixture was purified on a 50 g Biotage KP-SiO2 cartridge using a gradient eluant of 0-100% EtOAc:Hexanes, to afford the title compound. LC/MS (m/z): 173 (M+H)+.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
2.236 mL
Type
reactant
Reaction Step One
Name
Quantity
6.92 mL
Type
solvent
Reaction Step One
Quantity
0.304 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Three

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